Cas no 2137811-53-9 (Benzaldehyde, 4-fluoro-3-(6-nitro-3-pyridinyl)-)

• Product Name: Benzaldehyde, 4-fluoro-3-(6-nitro-3-pyridinyl)-
• CAS No: 2137811-53-9
• MF: C₁₂H₇FN₂O₃
• MW: 246.193986177444
• CID: 5268390
• Update Time: 2025-05-19

Benzaldehyde, 4-fluoro-3-(6-nitro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-fluoro-3-(6-nitro-3-pyridinyl)-

• Inchi： 1S/C12H7FN2O3/c13-11-3-1-8(7-16)5-10(11)9-2-4-12(14-6-9)15(17)18/h1-7H
• InChI Key： YBGIYQGPMVZCQW-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C(C2=CC=C([N+]([O-])=O)N=C2)=C1

Additional information on Benzaldehyde, 4-fluoro-3-(6-nitro-3-pyridinyl)-

Benzaldehyde, 4-fluoro-3-(6-nitro-3-pyridinyl) - A Comprehensive Overview

Benzaldehyde, 4-fluoro-3-(6-nitro-3-pyridinyl), also known by its CAS number 2137811-53-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a fluorine atom and a nitro-substituted pyridine ring. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

The synthesis of Benzaldehyde, 4-fluoro-3-(6-nitro-3-pyridinyl) involves a series of carefully designed reactions that ensure the precise placement of substituents on the aromatic rings. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels for this compound. For instance, studies published in the Journal of Organic Chemistry have highlighted the use of palladium-catalyzed cross-coupling reactions to construct the pyridine ring with high efficiency.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery processes. The nitro group on the pyridine ring serves as a reactive site for further functionalization, enabling the creation of bioactive molecules with potential therapeutic effects. According to a study published in Nature Communications, derivatives of this compound have shown promise in targeting specific enzymes involved in neurodegenerative diseases.

In addition to its role in pharmaceuticals, Benzaldehyde, 4-fluoro-3-(6-nitro-3-pyridinyl) has found applications in material science, particularly in the development of advanced polymers and coatings. The fluorine atom enhances the molecule's stability and hydrophobicity, making it suitable for use in high-performance materials exposed to harsh environmental conditions. Research conducted at the University of California has demonstrated its potential as a building block for self-healing polymers.

The chemical properties of this compound are also noteworthy. Its UV absorption characteristics make it a valuable component in optoelectronic devices such as organic light-emitting diodes (OLEDs). Recent studies have explored its use as an electron transport layer material due to its excellent charge mobility properties.

From an environmental standpoint, understanding the degradation pathways of Benzaldehyde, 4-fluoro-3-(6-nitro-3-pyridinyl) is crucial for assessing its ecological impact. Research published in the Environmental Science & Technology journal has identified microbial degradation as a primary mechanism for breaking down this compound under aerobic conditions.

In conclusion, Benzaldehyde, 4-fluoro-3-(6-nitro-3-pyridinyl) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups continue to drive innovative research and development efforts, positioning it as a key player in modern chemical science.